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Compound of Interest

Compound Name: C.I. Acid brown 75

Cat. No.: B14471230

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Brown 75, a trisazo anionic dye, is a synthetic colorant traditionally utilized in the
textile and leather industries for dyeing materials such as wool, polyamide, and paper.[1][2] Its
chemical structure, characterized by multiple azo bonds (-N=N-), places it within the broad
category of azo dyes.[1] While azo dyes are a diverse class of compounds with some members
being widely used in biological staining, there is currently a notable lack of documented
applications or established protocols for the specific use of C.l. Acid Brown 75 as a staining
agent in microscopy for biological tissues.

These application notes aim to provide a comprehensive overview of the known properties of
C.l. Acid Brown 75 and to present a generalized, exploratory protocol for its potential
application in histological staining. The provided methodologies are based on the general
principles of acidic dye staining and would require significant optimization and validation for any
specific research application.

Chemical and Physical Properties

A summary of the key properties of C.l. Acid Brown 75 is presented in Table 1. Understanding
these characteristics is essential when considering its potential as a biological stain.
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Property Value Reference
C.l. Name Acid Brown 75 [3]
C.l. Number 34905 [3]
CAS Number 8011-86-7 [4]
Molecular Formula C2sH15NaNa2016S2 [1]
Molecular Weight 843.58 g/mol [1]
Appearance Dark red-brown powder [4]
Solubility Water-soluble [4]

Principle of Staining (Hypothetical)

As an acidic dye, C.l. Acid Brown 75 carries a negative charge. In a biological context, acidic
dyes typically bind to cationic (positively charged) components of cells and tissues, such as
proteins in the cytoplasm and connective tissue fibers (e.g., collagen). The staining mechanism
is primarily based on electrostatic interactions between the anionic dye molecules and the
protonated amino groups of proteins at an acidic pH.

The logical workflow for evaluating a novel acidic dye like C.l. Acid Brown 75 for histological
staining is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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